Cas no 72969-10-9 (2,4-Pentanedione, 3-(4-methoxyphenyl)-)

• Product name: 2,4-Pentanedione, 3-(4-methoxyphenyl)-
• CAS No: 72969-10-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 543188
• PubChem ID: 12565152

2,4-Pentanedione, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)pentane-2,4-dione
• SCHEMBL1875492
• 72969-10-9
• DTXSID20502738
• FTWJIUPWEQSDSF-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H14O3/c1-8(13)12(9(2)14)10-4-6-11(15-3)7-5-10/h4-7,12H,1-3H3
• InChI Key： FTWJIUPWEQSDSF-UHFFFAOYSA-N
• SMILES： CC(=O)C(C1=CC=C(C=C1)OC)C(=O)C

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37